Cas no 2228311-79-1 (1-(5-bromo-2-fluoropyridin-3-yl)methylpiperazine)

• Product Name: 1-(5-bromo-2-fluoropyridin-3-yl)methylpiperazine
• CAS No: 2228311-79-1
• MF: C₁₀H₁₃BrFN₃
• MW: 274.132724523544
• CID: 5890826
• PubChem ID: 165798164
• Update Time: 2023-12-27

1-(5-bromo-2-fluoropyridin-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluoropyridin-3-yl)methylpiperazine
• 1-[(5-bromo-2-fluoropyridin-3-yl)methyl]piperazine
• 2228311-79-1
• EN300-1908419

• Inchi： 1S/C10H13BrFN3/c11-9-5-8(10(12)14-6-9)7-15-3-1-13-2-4-15/h5-6,13H,1-4,7H2
• InChI Key： QXOLPGFYDPPHEQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CN1CCNCC1)F

Computed Properties

• Exact Mass: 273.02769g/mol
• Monoisotopic Mass: 273.02769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.2Ų